N-butyl-N-ethylbenzenesulfonamide

• IUPAC Name: N-butyl-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO2S/c1-3-5-11-13(4-2)16(14,15)12-9-7-6-8-10-12/h6-10H,3-5,11H2,1-2H3
• InChI Key: GIRKPTKJCDEFLW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)S(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol

Description

N-butyl-N-ethylbenzenesulfonamide (BEBS) is an organic compound that belongs to the family of sulfonamides. It has been widely used in scientific research due to its unique chemical properties and potential applications.

Scientific Research Applications

Neurotoxicity Assessment

N-butylbenzenesulfonamide (NBBS) has been extensively used as a plasticizer and is often detected in environmental samples like ground water. A study by Rider et al. (2012) evaluated the neurotoxicity of NBBS in Sprague-Dawley rats. Despite previous reports of NBBS's neurotoxicity, their findings did not support significant neurotoxic effects within a 4-week exposure period, suggesting the need for further examination over longer exposure durations (Rider et al., 2012).

Toxicokinetics in Rodents

Waidyanatha et al. (2020) investigated the toxicokinetics of NBBS in rodents. Their research indicated rapid absorption and elimination of NBBS, with a half-life of less than 3.5 hours. This study highlighted the high bioavailability and systemic exposure of NBBS in rodents, important for understanding its environmental impact and potential health risks (Waidyanatha et al., 2020).

Chemical Reactions and Applications

In a study by Zanoni and Stradiotto (1991), the reduction of benzenesulfonyl derivatives in N,N-dimethylformamide was reported. This research explored the chemical behavior of substances like NBBS, providing insights into potential industrial applications in chemical synthesis (Zanoni & Stradiotto, 1991).

Metabolism and Disposition in Rodents

Waidyanatha et al. (2019) focused on the in vitro hepatic clearance and disposition of NBBS in rodents. Their findings indicated a slower clearance in humans compared to rodents, with extensive excretion in urine and feces. This study is crucial for understanding the metabolism of NBBS and its potential environmental and health implications (Waidyanatha et al., 2019).

Environmental Detection and Risks

Duffield et al. (1994) developed an assay for quantifying NBBS in environments like landfill leachate and bottled wines. Their findings indicated the presence of NBBS in various environmental samples, raising concerns about its potential health risks and necessitating further studies (Duffield et al., 1994).